Cas no 502145-18-8 (4-Bromo-2-thiazolamine)

• Product Name: 4-Bromo-2-thiazolamine
• CAS No: 502145-18-8
• MF: C₃H₃BrN₂S
• MW: 179.038317918777
• MDL: MFCD06804547
• CID: 819893
• PubChem ID: 428024
• Update Time: 2025-05-20

4-Bromo-2-thiazolamine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-bromothiazole
• 4-BROMO-THIAZOL-2-YLAMINE
• 4-Bromo-2-thiazolamine
• 4-bromo-1,3-thiazol-2-amine
• NSC 227856
• 4-bromothiazol-2-amine
• 4-BROMO-2-AMINOTHIAZOLE
• QJPQUNWGOHADOB-UHFFFAOYSA-N
• 4-bromanyl-1,3-thiazol-2-amine
• BCP11567
• RP24014
• AB30368
• AB0025146
• ST2416381
• W6557
• AM20100228

• MDL： MFCD06804547
• Inchi： 1S/C3H3BrN2S/c4-2-1-7-3(5)6-2/h1H,(H2,5,6)
• InChI Key： QJPQUNWGOHADOB-UHFFFAOYSA-N
• SMILES： BrC1=CSC(N)=N1

Computed Properties

• Exact Mass: 177.92000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 70
• Topological Polar Surface Area: 67.2

Experimental Properties

• Density: 1.976±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 287.6±13.0 ºC (760 Torr),
• Flash Point: 127.7±19.8 ºC,
• Solubility: Slightly soluble (6.1 g/l) (25 º C),
• PSA: 67.15000
• LogP: 2.06900

4-Bromo-2-thiazolamine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,Store in freezer, under -20°C

Additional information on 4-Bromo-2-thiazolamine

4-Bromo-2-thiazolamine (CAS No. 502145-18-8): A Comprehensive Overview

4-Bromo-2-thiazolamine (CAS No. 502145-18-8) is an organic compound belonging to the thiazole derivative family. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in pharmaceutical research. The molecule consists of a thiazole ring with a bromine atom at the 4-position and an amine group at the 2-position, making it a valuable intermediate in the synthesis of bioactive compounds.

Recent studies have highlighted the importance of thiazole derivatives in drug discovery, particularly in the development of anti-tumor agents. 4-Bromo-2-thiazolamine has been explored as a potential precursor for synthesizing compounds with significant biological activity. Researchers have reported that this compound exhibits promising anti-proliferative effects against various cancer cell lines, making it a valuable candidate for further investigation in oncology.

The synthesis of 4-Bromo-2-thiazolamine involves a multi-step process that typically begins with the preparation of the thiazole ring. This is followed by bromination at the 4-position and subsequent amination at the 2-position. The reaction conditions, including temperature, solvent, and catalysts, play a crucial role in ensuring high yields and purity of the final product. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound.

In terms of biological activity, 4-Bromo-2-thiazolamine has shown potential as an anti-inflammatory agent. Studies have demonstrated its ability to inhibit key inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in various inflammatory diseases. Furthermore, this compound has exhibited antioxidant properties, which could be beneficial in combating oxidative stress-associated disorders.

The pharmacokinetic profile of 4-Bromo-2-thiazolamine is another area of active research. Understanding its absorption, distribution, metabolism, and excretion (ADME) properties is essential for determining its suitability as a drug candidate. Preliminary studies suggest that this compound has moderate bioavailability and exhibits selective tissue distribution, which could be advantageous for targeted therapy.

One of the most exciting developments involving 4-Bromo-2-thiazolamine is its role as a building block for more complex molecules with enhanced therapeutic potential. By modifying its structure through various substitution patterns or incorporating additional functional groups, researchers aim to develop compounds with improved efficacy and reduced toxicity. For instance, recent work has focused on incorporating fluorine atoms into the molecule to enhance its pharmacokinetic properties.

In conclusion, 4-Bromo-2-thiazolamine (CAS No. 502145-18-8) is a versatile compound with significant potential in pharmaceutical research. Its unique chemical structure, coupled with its promising biological activities, makes it an attractive target for further exploration. As research continues to uncover new applications and optimize its properties, this compound is poised to play a key role in the development of novel therapeutic agents.